Cas no 139395-61-2 (4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(2,6-diethylphenyl)-3-(4-fluorophenyl)-3a,6a-dihydro-, cis-)

• Product Name: 4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(2,6-diethylphenyl)-3-(4-fluorophenyl)-3a,6a-dihydro-, cis-
• CAS No: 139395-61-2
• MF: C₂₁H₁₉FN₂O₃
• MW: 366.385568857193
• CID: 1269296
• Update Time: 2024-08-03

4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(2,6-diethylphenyl)-3-(4-fluorophenyl)-3a,6a-dihydro-, cis- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(2,6-diethylphenyl)-3-(4-fluorophenyl)-3a,6a-dihydro-, cis-
• 4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione, 5-(2,6-diethylphenyl)-3-(4-fluorophenyl)-3a,6a-dihydro-, cis- (9CI)

• Inchi： 1S/C21H19FN2O3/c1-3-12-6-5-7-13(4-2)18(12)24-20(25)16-17(23-27-19(16)21(24)26)14-8-10-15(22)11-9-14/h5-11,16,19H,3-4H2,1-2H3/t16-,19+/m0/s1
• InChI Key： SIKJLJDFRSJGFA-QFBILLFUSA-N
• SMILES： O1[C@@]2([H])C(=O)N(C3=C(CC)C=CC=C3CC)C(=O)[C@@]2([H])C(C2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 366.13807

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 564.6±60.0 °C(Predicted)
• PSA: 58.97
• pka: 0.29±0.40(Predicted)